(E)-2-[[(1S,2S)-1,2-bis(3,5-dimethoxyphenyl)-2-[[(E)-3-hydroxy-2-(2,4,6-trimethylbenzoyl)but-2-enylidene]amino]ethyl]iminomethyl]-3-hydroxy-1-(2,4,6-trimethylphenyl)but-2-en-1-one;cobalt

• Molecular Formula: C46H52CoN2O8
• Molecular Weight: 819.8 g/mol
• IUPAC Name: 3-[[1,2-bis(3,5-dimethoxyphenyl)-2-[[2-[hydroxy-(2,4,6-trimethylphenyl)methylidene]-3-oxobutylidene]amino]ethyl]iminomethyl]-4-hydroxy-4-(2,4,6-trimethylphenyl)but-3-en-2-one;cobalt
• InChI: InChI=1S/C46H52N2O8.Co/c1-25-13-27(3)41(28(4)14-25)45(51)39(31(7)49)23-47-43(33-17-35(53-9)21-36(18-33)54-10)44(34-19-37(55-11)22-38(20-34)56-12)48-24-40(32(8)50)46(52)42-29(5)15-26(2)16-30(42)6;/h13-24,43-44,51-52H,1-12H3
• InChI Key: LSNMPPNSQQOYIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=C(C=NC(C2=CC(=CC(=C2)OC)OC)C(C3=CC(=CC(=C3)OC)OC)N=CC(=C(C4=C(C=C(C=C4C)C)C)O)C(=O)C)C(=O)C)O)C.[Co]

Description

(E)-2-[[(1S,2S)-1,2-bis(3,5-dimethoxyphenyl)-2-[[(E)-3-hydroxy-2-(2,4,6-trimethylbenzoyl)but-2-enylidene]amino]ethyl]iminomethyl]-3-hydroxy-1-(2,4,6-trimethylphenyl)but-2-en-1-one;cobalt is a complex organic compound with a cobalt center This compound is notable for its intricate structure, which includes multiple aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, including the formation of the core structure and the introduction of functional groups. The process typically starts with the preparation of the aromatic rings, followed by the formation of the central cobalt complex. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow reactors and automated synthesis may be employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s properties.

Substitution: Substitution reactions can occur at the aromatic rings or other reactive sites, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and sometimes the use of catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield quinones, while reduction could produce alcohols or amines. Substitution reactions can introduce new functional groups, leading to a wide variety of derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a catalyst or a ligand in coordination chemistry. Its complex structure allows it to participate in various catalytic cycles, potentially improving reaction efficiency and selectivity.

Biology

In biological research, this compound might be explored for its potential as a therapeutic agent. Its ability to interact with biological molecules could make it useful in drug design and development.

Medicine

In medicine, the compound could be investigated for its potential to treat certain diseases. Its unique structure might enable it to target specific biological pathways, offering new avenues for therapeutic intervention.

Industry

In industry, this compound could be used in the development of new materials. Its stability and reactivity make it a candidate for applications in coatings, polymers, and other advanced materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets such as enzymes or receptors. The cobalt center can coordinate with various ligands, influencing the compound’s reactivity and binding properties. This interaction can modulate biological pathways, leading to specific effects at the cellular or molecular level.

Comparison with Similar Compounds

Similar Compounds

• (E)-2-[[(1S,2S)-1,2-bis(3,5-dimethoxyphenyl)-2-[[(E)-3-hydroxy-2-(2,4,6-trimethylbenzoyl)but-2-enylidene]amino]ethyl]iminomethyl]-3-hydroxy-1-(2,4,6-trimethylphenyl)but-2-en-1-one;nickel
• (E)-2-[[(1S,2S)-1,2-bis(3,5-dimethoxyphenyl)-2-[[(E)-3-hydroxy-2-(2,4,6-trimethylbenzoyl)but-2-enylidene]amino]ethyl]iminomethyl]-3-hydroxy-1-(2,4,6-trimethylphenyl)but-2-en-1-one;copper

Uniqueness

What sets this compound apart from similar compounds is the presence of the cobalt center, which imparts unique reactivity and binding properties. The specific arrangement of functional groups and aromatic rings also contributes to its distinct characteristics, making it a valuable compound for various applications.